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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261

An In-depth Technical Guide to 1,6-
Bis(chlorodimethyisilyl)hexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Bis(chlorodimethylsilyl)hexane is a bifunctional organosilane compound featuring a
hexane backbone linking two chlorodimethylsilyl groups.[1] Its dual reactive sites make it a
valuable crosslinking agent and a key intermediate in the synthesis of various silicone-based
polymers and materials. The presence of reactive chloro- groups on the silicon atoms allows for
versatile chemical modifications, most notably hydrolysis and reactions with nucleophiles. This
guide provides a comprehensive overview of its physical and chemical properties, synthesis,
and handling protocols.

Physical and Chemical Properties

1,6-Bis(chlorodimethylsilyl)hexane is a transparent, clear to pale yellow liquid with an acrid
odor.[2] It is classified as an organochlorosilane and is noted for its reactivity with water and
moisture.

Identifiers and General Properties
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Property Value Reference

CAS Number 14799-66-7 [1]

Molecular Formula C10H24Cl2Si2 [1]

Molecular Weight 271.37 g/mol [1]
chloro-[6-

IUPAC Name [chloro(dimethyl)silyllhexyl]- [1]

dimethylsilane

2,9-Dichloro-2,9-dimethyl-2,9-
disiladecane,

Synonyms . : [2]
Hexamethylenebis(chlorodimet

hylsilane)

_ C--INVALID-LINK--(CCCCCC--
Canonical SMILES [1]
INVALID-LINK--(C)CI)CI

SEEQROYMPAMQOF-
INChl Key [1]
UHFFFAOYSA-N

Quantitative Physical Properties

The physical properties of 1,6-Bis(chlorodimethylsilyl)hexane are summarized below. It
should be noted that some values vary between suppliers, which may be attributed to different
measurement conditions or purity levels.
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Property Value Conditions Reference

Clear, transparent

Appearance liquid Ambient [1]
Boiling Point 279.7 °C at 760 mmHg [1]
113-136 °C at 3 mmHg
Freezing Point <0°C
Density 0.942 g/mL [1]
0.961 g/mL
Refractive Index 1.4538
Flash Point 113.9°C [1]
150 °C
Solubility Rea-cts with water and
protic solvents
Vapor Density > 1 (air=1)

Chemical Reactivity and Stability

Stability: 1,6-Bis(chlorodimethylsilyl)hexane is stable when stored in sealed containers
under a dry, inert atmosphere.[2]

Reactivity: The primary reactive sites are the silicon-chlorine bonds. The compound readily
reacts with water, moisture in the air, alcohols, amines, and other protic solvents.[2] This
hydrolysis reaction liberates hydrogen chloride (HCI) gas, which is corrosive and hazardous.[2]
Due to this reactivity, the compound must be handled under anhydrous conditions.

The hydrolysis proceeds in a stepwise manner, first forming a silanol, which can then condense
with another silanol to form a siloxane bridge. This property is fundamental to its use in forming
polysiloxane materials.
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2 H20

1,6-Bis(chlorodimethylsilyl)hexane Hydrolysis | Disilanol Intermediate Byproduct 2 HCI
CI-Si(CH3)2-(CH2)e-Si(CH3)2-Cl = HO-Si(CHs3)2-(CH2)e-Si(CHs)2-OH (Hydrogen Chloride)

Click to download full resolution via product page
Hydrolysis of 1,6-Bis(chlorodimethylsilyl)hexane.

Experimental Protocols
Synthesis via Hydrosilylation

A common and efficient method for synthesizing 1,6-bis(chlorodimethylsilyl)hexane is the
platinum-catalyzed hydrosilylation of 1,5-hexadiene with chlorodimethylsilane. This reaction
involves the addition of the Si-H bond across the carbon-carbon double bonds of the diene.

Materials:

1,5-Hexadiene

Chlorodimethylsilane

Platinum catalyst (e.g., Karstedt's catalyst, Speier's catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (Argon or Nitrogen)
Procedure:

o Reactor Setup: A multi-neck round-bottom flask is equipped with a magnetic stirrer, a reflux
condenser, a dropping funnel, and an inert gas inlet. The entire apparatus must be dried
thoroughly to prevent premature hydrolysis of the chlorosilane.

o Charging the Reactor: The flask is charged with 1,5-hexadiene and the anhydrous solvent.
The solution is brought to the desired reaction temperature (typically 60-80 °C) under a
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positive pressure of inert gas.

Catalyst Addition: A catalytic amount of the platinum complex is added to the stirred solution.

Reactant Addition: Chlorodimethylsilane is added dropwise to the reaction mixture via the
dropping funnel over a period of 1-2 hours. The reaction is exothermic, and the addition rate
should be controlled to maintain a stable temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Gas Chromatography (GC) or *H NMR to observe the disappearance of the vinyl protons
from the starting diene.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The crude product is typically purified by fractional vacuum distillation to
remove the solvent and any unreacted starting materials, yielding the pure 1,6-
bis(chlorodimethylsilyl)hexane.
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General workflow for synthesis and purification.
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Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for
confirming the structure and purity of the final product. A proton NMR analysis has been
reported for this compound.[3]

e 1H NMR: The spectrum is expected to show signals corresponding to the methyl protons on
the silicon atoms (a singlet) and the methylene protons of the hexane chain (multiplets). The
integration of these signals should correspond to the number of protons in each
environment.

e 13C NMR: The spectrum will show distinct signals for the methyl carbons attached to silicon
and the three unique carbons in the symmetric hexane backbone.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the reaction.
Key characteristic peaks would include the disappearance of the C=C stretch of the alkene
(~1640 cm~1) and the Si-H stretch of the chlorodimethylsilane (~2150 cm~1), and the
appearance of C-H stretching and bending modes of the alkane backbone.

Safety and Handling

1,6-Bis(chlorodimethylsilyl)hexane is a hazardous chemical that requires strict safety
protocols.

Hazards:
o Corrosive: Causes severe skin burns and eye damage (H314).[2]

o Reactivity: Reacts with water and moisture to produce corrosive hydrogen chloride gas.[2]
Inhalation may cause irritation to the respiratory tract.[2]

 Ingestion: May be harmful if swallowed.[2]
Personal Protective Equipment (PPE):
» Hand Protection: Neoprene or nitrile rubber gloves.[2]

o Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[2]
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» Skin and Body Protection: Wear suitable protective clothing.[2]

o Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation
exposure is possible, a NIOSH-certified combination organic vapor/acid gas respirator is
recommended.[2]

Handling and Storage:

e Handle under an inert, dry atmosphere.

o Store in tightly sealed containers in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, open flames, and incompatible materials such as water, acids,
alcohols, and oxidizing agents.[2]

First Aid Measures:

» Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Get immediate medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a doctor.[2]

 Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek medical
advice if you feel unwell.[2]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[2]

Spill and Disposal:

o Contain spills with dikes or absorbents. Clean up using an absorbent material and place in
an appropriate container for disposal.

o Disposal must be in accordance with local, state, and federal regulations. The material may
be hydrolyzed and neutralized before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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